Cas no 1164-04-1 (3,5-Dimethyl-1-hexadecylpyrazole)

• Product Name: 3,5-Dimethyl-1-hexadecylpyrazole
• CAS No: 1164-04-1
• MF: C₂₁H₄₀N₂
• MW: 320.55570602417
• CID: 2355245
• Update Time: 2024-11-26

3,5-Dimethyl-1-hexadecylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecyl-3,5-dimethyl-1H-pyrazole
• 1-hexadecyl-3,5-dimethylpyrazole
• 3,5-Dimethyl-1-hexadecylpyrazole
• CXLQVJKUUGHVAQ-UHFFFAOYSA-N
• Q63392557
• 1-hexadecyl-3,5-dimethyl-pyrazole
• 3,5-dimethyl-1-hexadecyl-pyrazole
• 1-Hexadecyl-3,5-dimethyl-1H-pyrazole #

• Inchi： 1S/C21H40N2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-21(3)19-20(2)22-23/h19H,4-18H2,1-3H3
• InChI Key： CXLQVJKUUGHVAQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(C)=N1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 320.319
• Monoisotopic Mass: 320.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.7